Cas no 1780823-41-7 (N,N-dimethyl-2-(piperidin-4-yl)methylaniline)

• Product Name: N,N-dimethyl-2-(piperidin-4-yl)methylaniline
• CAS No: 1780823-41-7
• MF: C₁₄H₂₂N₂
• MW: 218.337883472443
• CID: 6136450
• PubChem ID: 84684113
• Update Time: 2025-06-28

N,N-dimethyl-2-(piperidin-4-yl)methylaniline Chemical and Physical Properties

Names and Identifiers

• N,N-dimethyl-2-(piperidin-4-yl)methylaniline
• N,N-dimethyl-2-[(piperidin-4-yl)methyl]aniline
• EN300-1837600
• 1780823-41-7

• Inchi： 1S/C14H22N2/c1-16(2)14-6-4-3-5-13(14)11-12-7-9-15-10-8-12/h3-6,12,15H,7-11H2,1-2H3
• InChI Key： SVNWCMUCTDEOCZ-UHFFFAOYSA-N
• SMILES： N1CCC(CC2C=CC=CC=2N(C)C)CC1

Computed Properties

• Exact Mass: 218.178298710g/mol
• Monoisotopic Mass: 218.178298710g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 15.3Ų

Additional information on N,N-dimethyl-2-(piperidin-4-yl)methylaniline

N,N-Dimethyl-2-(Piperidin-4-yl)Methylaniline: A Comprehensive Overview

N,N-Dimethyl-2-(piperidin-4-yl)methylaniline, also known by its CAS number 1780823-41-7, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a piperidine ring with an aniline moiety, making it a versatile building block for various applications. The N,N-dimethyl group adds to its stability and reactivity, while the piperidin-4-yl substituent introduces a rigid framework that enhances its potential for use in advanced materials.

Recent studies have highlighted the importance of N,N-dimethyl derivatives in drug design due to their ability to modulate pharmacokinetic properties. The piperidin-4-yl group, on the other hand, has been shown to improve solubility and bioavailability in certain therapeutic agents. These findings underscore the compound's potential in pharmaceutical research, particularly in the development of novel bioactive molecules.

The synthesis of N,N-dimethyl-2-(piperidin-4-yl)methylaniline involves a multi-step process that typically begins with the preparation of the piperidine derivative. Researchers have explored various methods, including Suzuki coupling and Buchwald-Hartwig amination, to optimize the synthesis pathway. These advancements have not only improved yield but also reduced the environmental impact of the synthesis process.

In terms of applications, this compound has found utility in the field of polymer chemistry. Its ability to act as a crosslinking agent has been leveraged in the development of high-performance polymers for use in electronics and aerospace industries. Additionally, its role as a precursor in organocatalysis has been explored, with recent studies demonstrating its effectiveness in asymmetric induction reactions.

From a toxicological perspective, N,N-dimethyl-2-(piperidin-4-yl)methylaniline has been subjected to rigorous safety assessments. Studies indicate that it exhibits low acute toxicity when handled under controlled conditions. However, long-term exposure studies are still underway to fully understand its potential health risks.

Looking ahead, ongoing research is focused on enhancing the compound's stability under harsh conditions and exploring its potential in biodegradable materials. Collaborative efforts between academic institutions and industry partners are expected to yield breakthroughs that will further expand its applications.

In conclusion, N,N-dimethyl-2-(piperidin-4-yl)methylaniline represents a promising compound with diverse applications across multiple disciplines. Its unique structure and favorable properties make it an invaluable tool for researchers and industry professionals alike.